Cytotoxicity Comparison in HL-60 Cells
In a serum pharmacochemistry study of Paris polyphylla var. yunnanensis extracts in rats, Parisyunnanoside B was identified among seven blood-absorbed components detected by UPLC-QE-MS, whereas the spirostanol saponin paris saponin II—which demonstrated an in vitro IC50 of 8.365 μmol/L against HepG2 cells—was not reported among the serum-detectable components [1]. This indicates that despite the lower in vitro potency of the furostanol-type compound, Parisyunnanoside B achieves measurable systemic exposure following oral administration [1].
Parisyunnanoside B IC₅₀ 1.69 μmol/L
vs. Parisyunnanoside A 3.59 μmol/L, C 7.00 μmol/L
Reported 2.1- to 4.1-fold lower IC₅₀ indicates distinct cell-model response context.
MTS assay, 48 h, Zhao et al. 2009 Table 2.
| Evidence Dimension | Systemic exposure following oral administration |
|---|---|
| Target Compound Data | Detected in rat serum as blood-absorbed component |
| Comparator Or Baseline | Paris saponin II: Not reported among serum-detectable components |
| Quantified Difference | Qualitative difference: Parisyunnanoside B detectable in serum; paris saponin II not reported as serum-detectable |
| Conditions | UPLC-QE-MS analysis of drug-containing serum from rats following oral administration of Paris polyphylla var. yunnanensis extract |
Why This Matters
In vivo systemic exposure following oral administration supports prioritization of Parisyunnanoside B for animal studies or experiments requiring oral bioavailability, whereas in vitro potency alone may not predict in vivo activity.
- [1] Sun H, Wang L, Sun J, et al. A Comprehensive Strategy for Component Screening and Mechanism Determination of Paris Polyphylla VAR. Yunnanensis in Anti-Liver Cancer. SSRN Preprint. 2025. View Source
